3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide

• IUPAC Name: 3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide
• InChI: InChI=1S/C20H22N2O4S/c1-13(23)22-18(19(24)21-15-6-10-17(26-3)11-7-15)12-27-20(22)14-4-8-16(25-2)9-5-14/h4-11,18,20H,12H2,1-3H3,(H,21,24)
• InChI Key: JCVVBSKRHDKWRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(CSC1C2=CC=C(C=C2)OC)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide, also known as TZD, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiazolidinediones, which are known for their anti-diabetic and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide is not fully understood. However, it is believed to work by activating peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that regulates glucose and lipid metabolism. Activation of PPARγ leads to increased insulin sensitivity, improved glucose uptake, and decreased insulin resistance.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to improve glucose uptake, increase insulin sensitivity, and decrease insulin resistance. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties. Studies have also suggested that this compound may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide is that it can be synthesized relatively easily in a laboratory setting. Additionally, this compound has been extensively studied, and there is a significant amount of research available on its properties and potential therapeutic applications. However, one limitation of this compound is that it can be toxic at high concentrations. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Future Directions

There are a number of future directions for research on 3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Finally, there is a need for research on the potential side effects of this compound and its safety for human use.

Synthesis Methods

The synthesis of 3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide involves the reaction of 4-methoxybenzaldehyde with thiourea to form 2-(4-methoxyphenyl)-2-imidazoline. This intermediate is then reacted with acetic anhydride and ammonium acetate to form this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-acetyl-N,2-bis(4-methoxyphenyl)-1,3-thiazolidine-4-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. In particular, this compound has been studied for its potential use in the treatment of type 2 diabetes mellitus. Studies have shown that this compound can improve insulin sensitivity, reduce blood glucose levels, and decrease insulin resistance.